Cas no 55470-42-3 (7H-Pyrrolo[2,3-d]pyrimidine-5-methanamine,4-amino-7-b-D-ribofuranosyl-,dihydrochloride (9CI))
55470-42-3 structure
Product Name:7H-Pyrrolo[2,3-d]pyrimidine-5-methanamine,4-amino-7-b-D-ribofuranosyl-,dihydrochloride (9CI)
CAS No:55470-42-3
MF:C12H18ClN5O4
MW:331.755421161652
CID:385954
PubChem ID:54610413
Update Time:2025-04-19
7H-Pyrrolo[2,3-d]pyrimidine-5-methanamine,4-amino-7-b-D-ribofuranosyl-,dihydrochloride (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 7H-Pyrrolo[2,3-d]pyrimidine-5-methanamine,4-amino-7-b-D-ribofuranosyl-,dihydrochloride (9CI)
- 2-[4-amino-5-(aminomethyl)pyrrolo[2,3-d]pyrimidin-7-yl]-5-(hydroxymethyl)oxolane-3,4-diol,hydrochloride
- NSC167900
- NSC-167900
- 5-(Aminomethyl)-7-pentofuranosyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine--hydrogen chloride (1/1)
- DTXSID90715171
- 55470-42-3
-
- Inchi: 1S/C12H17N5O4.ClH/c13-1-5-2-17(11-7(5)10(14)15-4-16-11)12-9(20)8(19)6(3-18)21-12;/h2,4,6,8-9,12,18-20H,1,3,13H2,(H2,14,15,16);1H
- InChI Key: RYOGPHSELWHRQR-UHFFFAOYSA-N
- SMILES: Cl.O1C(CO)C(C(C1N1C=C(CN)C2=C(N)N=CN=C12)O)O
Computed Properties
- Exact Mass: 331.10500
- Monoisotopic Mass: 331.1047318g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 376
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 153Ų
Experimental Properties
- PSA: 152.67000
- LogP: 0.16720
7H-Pyrrolo[2,3-d]pyrimidine-5-methanamine,4-amino-7-b-D-ribofuranosyl-,dihydrochloride (9CI) Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
55470-42-3 (7H-Pyrrolo[2,3-d]pyrimidine-5-methanamine,4-amino-7-b-D-ribofuranosyl-,dihydrochloride (9CI)) Related Products
- 606-58-6(Toyocamycin)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent